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Compound of Interest

Compound Name: N,O-Didesmethylvenlafaxine

Cat. No.: B015946

An In-depth Technical Guide to N,O-
Didesmethylvenlafaxine

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,O-Didesmethylvenlafaxine is a minor metabolite of the widely prescribed serotonin-
norepinephrine reuptake inhibitor (SNRI), venlafaxine. Understanding the chemical structure
and properties of venlafaxine's metabolites is crucial for a comprehensive understanding of its
pharmacology, metabolism, and potential drug-drug interactions. This technical guide provides
a detailed overview of the chemical structure, properties, and metabolic pathways related to
N,O-Didesmethylvenlafaxine.

While this guide aims to be comprehensive, it is important to note that publicly available
quantitative data on the specific pharmacological activity of N,O-Didesmethylvenlafaxine is
limited. Much of the existing literature describes it as a minor and largely inactive metabolite.
Furthermore, detailed experimental protocols for its synthesis and specific pharmacological
assays are not readily available in peer-reviewed publications.

Chemical Structure and Identification

A critical point of clarification is the distinction between two isomeric didesmethylated
metabolites of venlafaxine: N,O-Didesmethylvenlafaxine and N,N-Didesmethylvenlafaxine.
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These isomers differ in the position of the methyl group removal.

+ N,O-Didesmethylvenlafaxine: This metabolite results from the removal of one methyl group
from the nitrogen atom (N-demethylation) and the methyl group from the methoxy group on
the phenyl ring (O-demethylation).

* N,N-Didesmethylvenlafaxine: This metabolite is formed by the removal of both methyl groups
from the nitrogen atom (N,N-demethylation), while the methoxy group on the phenyl ring
remains intact.[1]

This guide focuses on N,O-Didesmethylvenlafaxine.

Chemical and Physical Properties

The following tables summarize the key chemical identifiers and computed physical properties
for N,O-Didesmethylvenlafaxine and its related isomers for comparative purposes.

Table 1: Chemical Identification of Venlafaxine Metabolites

. N,O- N,N-
Identifier . . ) ]
Didesmethylvenlafaxine Didesmethylvenlafaxine
1-[2-amino-1-(4-

4-[1-(1-hydroxycyclohexyl)-2-
IUPAC Name ) methoxyphenyl)ethyl]cyclohex
(methylamino)ethyl]phenol[2]

an-1-ol
CAS Number 135308-74-6[3] 93413-77-5
Molecular Formula C15H23NO2 C15H23NO2[1]

CNCC(C1=CC=C(C=C1)0)C2( COC1=CC=C(C=C1)C(CN)C2(

SMILES String
CCCcCcC2)0 CCCCC2)0O[1]

Table 2: Computed Physicochemical Properties
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N,O- N,N-
Property . . . .
Didesmethylvenlafaxine Didesmethylvenlafaxine
Molecular Weight 249.35 g/mol [2] 249.35 g/mol [1]
Topological Polar Surface Area  52.5 A2 52.5 A2
Hydrogen Bond Donor Count 3 2
Hydrogen Bond Acceptor 3 3
Count
Rotatable Bond Count 5 5
LogP (Predicted) 2.1 2.5

Metabolic Pathway of Venlafaxine

Venlafaxine undergoes extensive metabolism in the liver, primarily mediated by cytochrome
P450 (CYP) enzymes. The formation of N,O-Didesmethylvenlafaxine is a secondary
metabolic step, occurring after the initial demethylation of venlafaxine to its primary
metabolites, O-desmethylvenlafaxine (ODV) and N-desmethylvenlafaxine (NDV).[4]

N,O-Didesmethylvenlafaxine is formed through two main routes:

o O-demethylation of N-desmethylvenlafaxine: This reaction is catalyzed by CYP2D6 and to a
lesser extent by CYP2C19.[5]

o N-demethylation of O-desmethylvenlafaxine: This step is primarily mediated by CYP2C19
and CYP3A4.[2]

Further metabolism of N,O-Didesmethylvenlafaxine can occur through glucuronidation.[4]

CYP2D6 (major)

CYP2C19 (minor, CYP2C19, CYP3A4
. UGT enzymes
Vemivane CYP3A4, CYP2C19 CYP2D6, CYP2C19 m_
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Metabolic pathway of venlafaxine to N,O-Didesmethylvenlafaxine.

Pharmacological Properties

The pharmacological activity of N,O-Didesmethylvenlafaxine is reported to be significantly
lower than that of the parent drug, venlafaxine, and its major active metabolite, O-
desmethylvenlafaxine.[5][6] While venlafaxine and ODV are potent inhibitors of both serotonin
(SERT) and norepinephrine (NET) reuptake, N,O-Didesmethylvenlafaxine is generally
considered to be a minor, inactive metabolite.[7]

A comprehensive search of scientific literature did not yield specific quantitative data (e.g., ICso
or Ki values) for the binding affinity of N,O-Didesmethylvenlafaxine to SERT and NET. This
lack of data prevents a direct quantitative comparison with venlafaxine and its other
metabolites in this guide.

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis of N,O-
Didesmethylvenlafaxine as a reference standard are not readily available in the public
domain. However, general synthetic strategies for venlafaxine and its impurities often involve
multi-step processes that could potentially be adapted for the targeted synthesis of this specific
metabolite. One plausible, though not explicitly detailed, approach could involve the N-
methylation of a suitable precursor.

Similarly, specific and detailed protocols for in vitro and in vivo pharmacological
characterization of N,O-Didesmethylvenlafaxine are not extensively published. However, a
general workflow for assessing the binding affinity of a compound to neurotransmitter
transporters using a radioligand binding assay is described below.

General Experimental Workflow: Radioligand Binding
Assay

This diagram illustrates a typical workflow for determining the binding affinity of a test
compound like N,O-Didesmethylvenlafaxine to a target receptor or transporter.
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General workflow for a radioligand binding assay.

Conclusion

N,O-Didesmethylvenlafaxine is a minor, secondary metabolite of venlafaxine, formed through
the further metabolism of O-desmethylvenlafaxine and N-desmethylvenlafaxine by CYP
enzymes. While its chemical structure and position in the metabolic cascade are well-defined,
there is a notable lack of quantitative data regarding its pharmacological activity. The available
evidence suggests it is significantly less active than venlafaxine and its primary active
metabolite. For researchers and drug development professionals, N,O-
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Didesmethylvenlafaxine serves as an important marker in comprehensive pharmacokinetic
and drug metabolism studies of venlafaxine. Further research is warranted to fully quantify its
pharmacological profile and to develop standardized synthetic and analytical protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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